Trisodium orthoborate

Specification

• CAS No.: 13840-56-7
• Molecular Formula: BNaO3-2
• Molecular Weight: 127.77851
• IUPAC Name: sodium;borate
• Standard InChI: InChI=1S/BO3.Na/c2-1(3)4;/q-3;+1
• Standard InChI Key: WJZOJDGNGVXSIK-UHFFFAOYSA-N
• SMILES: B([O-])([O-])[O-].[Na+]
• Canonical SMILES: B([O-])([O-])[O-].[Na+]

Introduction

Chemical Identity and Structure

Basic Information

Trisodium orthoborate, also known as trisodium borate or sodium orthoborate, is a chemical compound with the formula Na₃BO₃ or represented ionically as (Na⁺)₃[BO₃]³⁻. It is a sodium salt of orthoboric acid B(OH)₃. There appears to be some inconsistency in the literature regarding its CAS registry number, with sources citing either 14312-40-4 or 13840-56-7.

The molecular weight of trisodium orthoborate is 127.77851 g/mol. The compound is characterized by containing the orthoborate anion [BO₃]³⁻, which plays a crucial role in its chemical behavior and applications.

Table 1: Chemical Identity of Trisodium Orthoborate

Property	Details
Chemical Name	Trisodium orthoborate
Molecular Formula	Na₃BO₃
Alternative Formula	(Na⁺)₃[BO₃]³⁻
CAS Numbers	14312-40-4, 13840-56-7
Molecular Weight	127.77851 g/mol
Synonyms	Trisodium borate, Sodium orthoborate, Boric acid trisodium salt, Trisodiumborate

Structural Characteristics

When represented in various chemical notation systems, the compound can be described using:

• SMILES notation: B([O-])([O-])[O-].[Na+].[Na+].[Na+]

• InChI: InChI=1S/BO3.3Na.5H2O/c2-1(3)4;;;;;;;;/h;;;;51H2/q-3;3+1;;;;; (for the pentahydrate form)

The pentahydrate form (Na₃BO₃·5H₂O) has a molecular formula of BH₁₀Na₃O₈ and a molecular weight of 217.86 g/mol.

Preparation Methods

Synthetic Routes

Trisodium orthoborate can be synthesized through various chemical reactions. One primary method involves the reaction of sodium metaborate (NaBO₂) with sodium carbonate (Na₂CO₃) at elevated temperatures ranging from 600°C to 850°C. This high-temperature reaction facilitates the decarbonization of sodium carbonate by sodium metaborate, resulting in the formation of trisodium orthoborate.

Another synthetic approach mentioned in the literature involves the reaction of sodium carbonate with boric oxide (B₂O₃) at similar high temperatures. The exact stoichiometry and conditions may vary depending on the desired purity and properties of the final product.

Table 2: Synthesis Conditions for Trisodium Orthoborate

Method	Reactants	Temperature Range	Key Process
Method 1	NaBO₂ + Na₂CO₃	600-850°C	Decarbonization
Method 2	Na₂CO₃ + B₂O₃	600-850°C	High-temperature reaction

Industrial Production

Industrial production of trisodium orthoborate typically involves controlled heating of the reactants in specialized environments to ensure the purity and quality of the final product. The process may involve multiple stages of heating and purification. Quality control measures are implemented throughout the production process to achieve the desired specifications for various applications.

Chemical Reactions

Hydrolysis Reactions

When dissolved in water, trisodium orthoborate undergoes partial hydrolysis to form sodium metaborate and hydroxide ions. This property makes it useful in certain industrial applications where controlled release of hydroxide ions is desired.

The hydrolysis reaction can be represented as:
Na₃BO₃ + H₂O → NaBO₂ + 2NaOH

In aqueous solutions, trisodium orthoborate can also form boric acid B(OH)₃ and other hydrogen-containing borate anions such as tetrahydroxyborate [B(OH)₄]⁻. These reactions are particularly important in analytical chemistry applications.

Electrolysis

When subjected to electrolysis, solutions containing trisodium orthoborate generate sodium perborate at the anode. This electrochemical process occurs under controlled voltage and current conditions in an electrolytic cell with appropriate electrodes.

The electrolysis reaction produces sodium perborate, which itself has numerous industrial applications, particularly in cleaning products and as a bleaching agent.

Table 3: Reactions of Trisodium Orthoborate

Reaction Type	Conditions	Reactants	Products
Hydrolysis	Standard conditions, water	Na₃BO₃ + H₂O	NaBO₂ + 2NaOH
Hydrolysis (alternate)	Aqueous solution	Na₃BO₃ + H₂O	B(OH)₃ + [B(OH)₄]⁻
Electrolysis	Controlled voltage/current	Na₃BO₃ solution	Sodium perborate

Autocausticizing Reactions

In industrial Kraft pulping operations, trisodium orthoborate plays a significant role through autocausticizing reactions. It reacts with green liquor components such as Na₂S and Na₂CO₃ to regenerate sodium hydroxide (NaOH), which is essential for the pulping process.

Applications

Industrial Applications

Trisodium orthoborate has several important industrial applications across different sectors:

• Glass and Ceramics Production: The compound is utilized in the manufacturing of glass and ceramic products, contributing to desired properties in the final materials.

• Metallurgy: It serves as a flux in metallurgical processes, helping to remove impurities and facilitate metal processing.

• Pulp and Paper Industry: In Kraft pulping operations, trisodium orthoborate participates in autocausticizing reactions that regenerate sodium hydroxide, an essential component in the pulping process.

• Precursor for Other Compounds: It serves as a starting material for the synthesis of other borate compounds with diverse applications.

Scientific Research Applications

Beyond industrial uses, trisodium orthoborate has significant applications in scientific research:

• Chemical Reagent: It functions as a reagent in various chemical reactions, particularly those requiring controlled release of hydroxide ions or borate species.

• Materials Science: Research indicates potential applications in electrolytic materials for fuel cells, where its unique properties contribute to enhanced performance.

• Tribological Applications: In the study of friction and lubrication (tribology), boron compounds including trisodium orthoborate interact with oxygen and nitrogen to form lubricious compounds like boron oxide and boron nitride, which reduce friction.

Physical Properties

The physical properties of trisodium orthoborate are influenced by its crystal structure and chemical composition. Like other borate compounds, it likely exhibits characteristics related to thermal stability and solubility in various solvents.

Borates in general can demonstrate interesting thermal expansion properties. The BO₃ and BO₄ polyhedra that form the structural units of borates typically maintain their configuration and size upon heating but may rotate like hinges, resulting in anisotropic thermal expansion that can include linear negative expansion in some directions.

The solubility characteristics of trisodium orthoborate in water lead to its hydrolysis reactions, making it useful for applications where controlled release of hydroxide ions is desired.

Structural Relationships to Other Borates

Trisodium orthoborate contains the orthoborate anion [BO₃]³⁻, which is one of several possible borate anion structures. The orthoborate ion has a trigonal planar molecular geometry. This structure differs from other borate anions such as:

• Tetraborate [B₄O₇]²⁻, found in anhydrous borax Na₂[B₄O₇]

• Tetrahydroxyborate [B(OH)₄]⁻, which has a tetrahedral molecular geometry

• Metaborate ions, which can form cyclic structures like [B₃O₆]³⁻

Understanding these structural relationships is important for comprehending the chemical behavior and applications of trisodium orthoborate in comparison to other borate compounds.